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Compound of Interest

Compound Name: Isohericerin

Cat. No.: B12419946 Get Quote

Essential Safety and Handling Guide for
Isohericerin
This document provides crucial safety and logistical information for the handling and disposal

of Isohericerin (also known as Hericerin). The following procedural guidance is intended for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices.

Disclaimer: No specific Safety Data Sheet (SDS) for Isohericerin is publicly available. The

information provided herein is based on the known chemical and biological properties of

Isohericerin and general principles of laboratory safety for handling solid chemical compounds

with biological activity. A formal risk assessment should be conducted by the user's institution

prior to handling.

Chemical and Physical Properties of Isohericerin
The following table summarizes the known quantitative data for Isohericerin.
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Property Value Reference

Synonyms Hericerin [1]

CAS Number 140381-53-9 [1][2]

Molecular Formula C₂₇H₃₃NO₃ [1][2]

Molecular Weight 419.6 g/mol [1][2]

Appearance Solid [1]

Purity ≥98% [1]

Solubility
Slightly soluble in DMSO (0.1-

1 mg/ml)
[1]

Storage Temperature -20°C [1]

Stability ≥ 4 years at -20°C [1]

Hazard Identification and Precautionary Measures
While specific toxicity data for Isohericerin is not available, its known biological activities

warrant a cautious approach.

Cytotoxicity: Isohericerin has demonstrated cytotoxic effects against A549 lung and HeLa

cervical cancer cells[1]. Therefore, it should be handled as a potentially cytotoxic agent.

Uncorking or transferring the powder should be performed in a way that minimizes the

generation of dust.

Irritation: As with many fine chemical powders, Isohericerin may cause skin, eye, and

respiratory irritation[3][4][5].

Unknown Hazards: The full toxicological profile of Isohericerin is unknown. It is prudent to

treat it as a compound of unknown toxicity and handle it with appropriate care.

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn at all times when handling

Isohericerin.
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PPE Category Item
Specifications and
Rationale

Hand Protection Nitrile gloves

Wear two pairs of nitrile

gloves. Change gloves

immediately if contaminated.

Eye Protection
Safety glasses with side

shields or goggles

Must be worn to protect

against splashes or airborne

powder[4][5][6].

Skin and Body Protection Laboratory coat

A fully buttoned lab coat

should be worn. Consider a

disposable gown for larger

quantities.

Respiratory Protection N95 or higher rated respirator

Recommended when handling

the solid compound outside of

a certified chemical fume hood

to prevent inhalation of

airborne particles.

Operational Plan: Handling and Experimental
Workflow
A systematic approach is essential for safely handling and using Isohericerin.

Experimental Protocol for Reconstitution:

Preparation: Before handling the solid, ensure all necessary PPE is donned correctly.

Prepare the workspace within a certified chemical fume hood or a glove box.

Weighing: Use an analytical balance inside the fume hood. To minimize dust, do not pour the

powder. Use a spatula to carefully transfer the desired amount of Isohericerin to a tared

weigh boat or directly into the final vial.

Solubilization: Add the desired volume of DMSO to the vial containing the Isohericerin
powder. Cap the vial securely.
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Mixing: Gently vortex or sonicate the solution until the solid is fully dissolved.

Storage of Stock Solution: Store the resulting solution in a tightly sealed vial at -20°C.

Experimental Workflow Diagram:
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Caption: Workflow for the safe handling and reconstitution of Isohericerin.
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Emergency Procedures
In the event of accidental exposure, follow these immediate steps:

Exposure Route First Aid Measures

Skin Contact

Immediately wash the affected area with

copious amounts of soap and water. Remove

contaminated clothing.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids[4]. Seek medical

attention.

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water and give plenty of water to drink.

Seek immediate medical attention.

Disposal Plan
All waste contaminated with Isohericerin must be treated as hazardous chemical waste.

Disposal Protocol:

Solid Waste: All disposable items that have come into contact with Isohericerin (e.g.,

gloves, weigh boats, pipette tips) should be placed in a dedicated, sealed, and clearly

labeled hazardous waste container.

Liquid Waste: Unused or waste solutions of Isohericerin should be collected in a sealed,

labeled hazardous waste container. Do not pour down the drain.

Decontamination: All non-disposable equipment should be thoroughly rinsed with a suitable

solvent (e.g., ethanol) to remove any residual Isohericerin. The rinsate should be collected

as hazardous liquid waste.
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Final Disposal: The sealed hazardous waste containers should be disposed of through your

institution's environmental health and safety office in accordance with local, state, and

federal regulations.

Disposal Workflow Diagram:
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Click to download full resolution via product page

Caption: Waste disposal workflow for Isohericerin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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